Cas no 5414-05-1 ( )

• Product name: &nbsp
• CAS No: 5414-05-1
• MF: C₁₅H₁₆ClN₅
• MW: 301.774041175842
• CID: 939843
• PubChem ID: 222263

  Chemical and Physical Properties

Names and Identifiers

• NSC7882; n-tert-butyl-6-chloro-1-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine; tert-Butyl-(6-chlor-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-amin; AR-1K8185; tert-butyl-(6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-amine; AC1L5BJP; AC1Q3PPB;
• NSC-7882
• 5414-05-1
• DTXSID00278525
• n-tert-butyl-6-chloro-1-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• NSC7882
•  

• Inchi： InChI=1S/C15H16ClN5/c1-15(2,3)20-12-11-9-17-21(10-7-5-4-6-8-10)13(11)19-14(16)18-12/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： YXPGNIHEYNVAAI-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC1=C2C=NN(C2=NC(=N1)Cl)C3=CC=CC=C3

Computed Properties

• Exact Mass: 301.10968
• Monoisotopic Mass: 301.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.31
• Boiling Point: 405.6°C at 760 mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.657
• PSA: 55.63
• LogP: 3.75230